4-(dimethylamino)benzaldehyde [4-(4-methylphenyl)-1,3-thiazol-2-yl]hydrazone

• IUPAC Name: N-[(E)-[4-(dimethylamino)phenyl]methylideneamino]-4-(4-methylphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C19H20N4S/c1-14-4-8-16(9-5-14)18-13-24-19(21-18)22-20-12-15-6-10-17(11-7-15)23(2)3/h4-13H,1-3H3,(H,21,22)/b20-12+
• InChI Key: UCUIKXYYEKJPII-UDWIEESQSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)NN=CC3=CC=C(C=C3)N(C)C
• Isomeric SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)N/N=C/C3=CC=C(C=C3)N(C)C
• Molecular Formula: C19H20N4S
• Molecular Weight: 336.5 g/mol

Description

4-(dimethylamino)benzaldehyde [4-(4-methylphenyl)-1,3-thiazol-2-yl]hydrazone, also known as DMABN-MPTZ, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas, including medicinal chemistry, biochemistry, and materials science. This compound is synthesized using a simple and efficient method that involves the reaction of 4-(dimethylamino)benzaldehyde and 4-(4-methylphenyl)-1,3-thiazol-2-yl)hydrazine, which results in the formation of DMABN-MPTZ.

Mechanism of Action

The exact mechanism of action of 4-(dimethylamino)benzaldehyde [4-(4-methylphenyl)-1,3-thiazol-2-yl]hydrazone is not yet fully understood. However, it is believed that the compound exerts its anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells. 4-(dimethylamino)benzaldehyde [4-(4-methylphenyl)-1,3-thiazol-2-yl]hydrazone has also been shown to inhibit the activity of key enzymes involved in cancer cell proliferation, such as topoisomerase and tyrosine kinase.
Biochemical and Physiological Effects:
4-(dimethylamino)benzaldehyde [4-(4-methylphenyl)-1,3-thiazol-2-yl]hydrazone has been shown to exhibit a range of biochemical and physiological effects. In addition to its anticancer activity, the compound has been shown to possess antioxidant and anti-inflammatory properties. 4-(dimethylamino)benzaldehyde [4-(4-methylphenyl)-1,3-thiazol-2-yl]hydrazone has also been investigated for its potential use as a neuroprotective agent, as it has been shown to protect against oxidative stress-induced neuronal damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(dimethylamino)benzaldehyde [4-(4-methylphenyl)-1,3-thiazol-2-yl]hydrazone is its ease of synthesis, which makes it readily available for use in laboratory experiments. The compound is also relatively stable and can be stored for extended periods without significant degradation. However, one of the main limitations of 4-(dimethylamino)benzaldehyde [4-(4-methylphenyl)-1,3-thiazol-2-yl]hydrazone is its relatively low solubility in aqueous solutions, which can limit its use in certain experimental setups.

Future Directions

There are several potential future directions for the research on 4-(dimethylamino)benzaldehyde [4-(4-methylphenyl)-1,3-thiazol-2-yl]hydrazone. One area of interest is the development of more efficient synthesis methods for the compound, which could improve its availability and reduce the cost of production. Another potential direction is the investigation of the compound's potential use as a therapeutic agent for other diseases besides cancer, such as neurodegenerative diseases. Finally, the development of more sensitive and selective detection methods for 4-(dimethylamino)benzaldehyde [4-(4-methylphenyl)-1,3-thiazol-2-yl]hydrazone could improve its use as a fluorescent probe for metal ions in biological systems.

Synthesis Methods

The synthesis of 4-(dimethylamino)benzaldehyde [4-(4-methylphenyl)-1,3-thiazol-2-yl]hydrazone is a straightforward process that involves the reaction of 4-(dimethylamino)benzaldehyde and 4-(4-methylphenyl)-1,3-thiazol-2-yl)hydrazine in the presence of a suitable solvent and a catalyst. The reaction is carried out under reflux conditions, and the product is obtained in good yield after purification by recrystallization.

Scientific Research Applications

4-(dimethylamino)benzaldehyde [4-(4-methylphenyl)-1,3-thiazol-2-yl]hydrazone has been extensively studied for its potential applications in various areas of scientific research. One of the most promising applications of this compound is in the field of medicinal chemistry, where it has been shown to exhibit significant anticancer activity against a range of cancer cell lines. 4-(dimethylamino)benzaldehyde [4-(4-methylphenyl)-1,3-thiazol-2-yl]hydrazone has also been investigated for its potential use as a fluorescent probe for the detection of metal ions in biological systems.